Cas no 2379322-16-2 (tert-Butyl 4-bromo-2-(trifluoromethoxy)benzoate)

• Product Name: tert-Butyl 4-bromo-2-(trifluoromethoxy)benzoate
• CAS No: 2379322-16-2
• MF: C₁₂H₁₂BrF₃O₃
• MW: 341.12109375
• MDL: MFCD32631999
• CID: 5075178
• Update Time: 2025-10-22

tert-Butyl 4-bromo-2-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-bromo-2-(trifluoromethoxy)benzoate

• MDL： MFCD32631999
• Inchi： 1S/C12H12BrF3O3/c1-11(2,3)19-10(17)8-5-4-7(13)6-9(8)18-12(14,15)16/h4-6H,1-3H3
• InChI Key： FRVBUGKUVZWXNR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)OC(F)(F)F)C(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 325
• XLogP3: 4.6
• Topological Polar Surface Area: 35.5

Additional information on tert-Butyl 4-bromo-2-(trifluoromethoxy)benzoate

Research Brief on tert-Butyl 4-bromo-2-(trifluoromethoxy)benzoate (CAS: 2379322-16-2) in Chemical Biology and Pharmaceutical Applications

The compound tert-Butyl 4-bromo-2-(trifluoromethoxy)benzoate (CAS: 2379322-16-2) has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings regarding this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the importance of tert-Butyl 4-bromo-2-(trifluoromethoxy)benzoate as a versatile intermediate in organic synthesis. The presence of both bromo and trifluoromethoxy substituents on the aromatic ring makes it a valuable building block for the construction of more complex molecules, particularly in the development of bioactive compounds. Researchers have successfully employed this compound in palladium-catalyzed cross-coupling reactions, enabling the synthesis of diverse derivatives with potential pharmacological properties.

In the context of drug discovery, tert-Butyl 4-bromo-2-(trifluoromethoxy)benzoate has shown promise as a precursor for the development of novel anti-inflammatory agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against cyclooxygenase-2 (COX-2), with selectivity over COX-1. This finding suggests potential applications in the treatment of inflammatory disorders while minimizing gastrointestinal side effects commonly associated with non-selective COX inhibitors.

The compound's mechanism of action has been investigated through computational modeling and experimental studies. Molecular docking analyses reveal that the trifluoromethoxy group plays a crucial role in binding to target proteins, while the tert-butyl ester moiety enhances cell membrane permeability. These structural insights are informing the design of next-generation drug candidates with improved pharmacokinetic properties.

From a synthetic chemistry perspective, recent advances have focused on optimizing the production of tert-Butyl 4-bromo-2-(trifluoromethoxy)benzoate. A 2024 publication in Organic Process Research & Development described an improved synthetic route with higher yields (85-90%) and reduced environmental impact through the use of greener solvents and catalysts. This development is particularly significant for scaling up production for preclinical and clinical studies.

In the broader context of chemical biology, researchers are exploring the compound's potential as a molecular probe. Its ability to selectively modify certain biological targets makes it valuable for studying protein-ligand interactions and cellular signaling pathways. Ongoing research is investigating its utility in chemical proteomics and target identification studies.

Looking forward, the unique properties of tert-Butyl 4-bromo-2-(trifluoromethoxy)benzoate position it as a promising scaffold for multiple therapeutic areas. Current research directions include its application in central nervous system disorders, where its ability to cross the blood-brain barrier is being evaluated, and in oncology, where researchers are exploring its potential as a warhead for targeted cancer therapies. The compound's versatility and the growing body of research supporting its applications suggest it will remain an important focus in chemical biology and pharmaceutical research in the coming years.